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Compound of Interest

Compound Name: SZV-558

Cat. No.: B13434005

For Immediate Reference: This document outlines the essential procedures for the safe and
compliant disposal of the research chemical SZV-558. Adherence to these guidelines is critical
for ensuring personnel safety and environmental protection.

This guide provides a comprehensive overview of the recommended disposal protocols for
SZV-558, a potent and selective monoamine oxidase B (MAO-B) inhibitor used in neuroscience
research. Given its biological activity, proper handling and disposal are paramount to prevent
unintended environmental release and ensure the safety of laboratory and support staff. This
document is intended for researchers, scientists, and drug development professionals familiar
with handling chemical reagents.

Chemical and Physical Properties of SZV-558

A clear understanding of the chemical and physical properties of SZV-558 is fundamental to its
safe handling and disposal. The following table summarizes key quantitative data for this
compound.
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Property Value

CAS Number 1648929-13-8

Molecular Formula C13H16CIN

Molecular Weight 221.73 g/mol
Methyl-(2-phenyl-allyl)-prop-2-ynyl-amine

UPAC Name hydrc:/crflorri)de R

Appearance Solid powder[1]

Purity >98%

o L Non-hazardous chemical at ambient
Shipping Classification
temperature[1]

Step-by-Step Disposal Protocol for SZV-558

The following protocol provides a step-by-step guide for the proper disposal of SZV-558. This
procedure is based on general best practices for the disposal of non-hazardous, solid organic
chemical waste. Note: All laboratories must consult and adhere to their institution's specific
safety guidelines and local, state, and federal regulations, which may supersede the
recommendations provided here.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling SZV-558.

o Conduct all transfers and weighing of the solid powder within a certified chemical fume hood
to prevent inhalation of fine particulates.

2. Waste Segregation and Collection:

» Designate a specific, clearly labeled hazardous waste container for SZV-558 solid waste.
The label should include the chemical name ("SZV-558"), CAS number (1648929-13-8), and
the hazard class (e.g., "Non-hazardous solid chemical waste" or as determined by your
institution's EHS department).
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e Do not mix SZV-558 waste with other chemical waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

3. Decontamination of Labware:
o Decontaminate all glassware and equipment that has come into contact with SZV-558.
» Rinse contaminated items with a suitable solvent (e.g., ethanol or acetone) three times.

o Collect the solvent rinsate in a separate, labeled hazardous waste container for liquid
organic waste.

4. Final Disposal:
e Once the solid waste container is full, securely seal the lid.

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office.

e Do not dispose of solid SZV-558 or its solutions down the drain.

Visualizing the Disposal Workflow

To further clarify the procedural flow, the following diagram illustrates the decision-making and
action steps for the proper disposal of SZV-558.
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Caption: Workflow for the safe disposal of SZV-558.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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